Cas no 63237-52-5 (Tridecanoic acid, 12,12-dimethyl-)
63237-52-5 structure
Product Name:Tridecanoic acid, 12,12-dimethyl-
CAS No:63237-52-5
MF:C15H30O2
MW:242.397505283356
CID:426931
PubChem ID:22251831
Update Time:2025-04-19
Tridecanoic acid, 12,12-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tridecanoic acid, 12,12-dimethyl-
- 12,12-dimethyltridecanoic acid
- DTXSID30623903
- SCHEMBL7721514
- 13:0(12Me,12Me)
- LMFA01020348
- CHEBI:196025
- 12,12-dimethyl-tridecanoic acid
- 63237-52-5
-
- Inchi: 1S/C15H30O2/c1-15(2,3)13-11-9-7-5-4-6-8-10-12-14(16)17/h4-13H2,1-3H3,(H,16,17)
- InChI Key: DBYDKDYPHZLAMZ-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC(C)(C)C)=O
Computed Properties
- Exact Mass: 242.2247
- Monoisotopic Mass: 242.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Tridecanoic acid, 12,12-dimethyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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